Cas no 1233513-28-4 (2-(Trifluoromethyl)benzyl thiocyanate)

• Product Name: 2-(Trifluoromethyl)benzyl thiocyanate
• CAS No: 1233513-28-4
• MF: C₉H₆F₃NS
• MW: 217.210851192474
• MDL: MFCD09025723
• CID: 4689772
• Update Time: 2023-08-14

2-(Trifluoromethyl)benzyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)benzyl thiocyanate
• {[2-(trifluoromethyl)phenyl]methyl}sulfanylcarbonitrile

• MDL： MFCD09025723
• Inchi： 1S/C9H6F3NS/c10-9(11,12)8-4-2-1-3-7(8)5-14-6-13/h1-4H,5H2
• InChI Key： OWGVRVDCRDRETJ-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 49.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 252.2±35.0 °C at 760 mmHg
• Flash Point: 106.3±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(Trifluoromethyl)benzyl thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)